Cas no 214221-58-6 (8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one)

• Product Name: 8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one
• CAS No: 214221-58-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD01073131
• CID: 242830
• PubChem ID: 794664
• Update Time: 2025-04-19

8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[c]pyrrol-4(2H)-one,8-ethoxy-1,3-dimethyl-
• Cyclohepta[c]pyrrol-4(2H)-one, 8-ethoxy-1,3-dimethyl- (9CI)
• 8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one
• AB00099660-01
• BIM-0035637.P001
• US10252984, Table 2.24
• SR-01000502172
• Z56801819
• Oprea1_403142
• ChemDiv2_001289
• 8-ethoxy-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one
• HMS1372I13
• Oprea1_493646
• SCHEMBL14907785
• 214221-58-6
• EU-0013067
• 8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one
• EN300-25448785
• BDBM375063
• SR-01000502172-1
• CBMicro_035536
• CCG-112992
• AKOS000671573
• CHEMBL3719088

• MDL： MFCD01073131
• Inchi： 1S/C13H15NO2/c1-4-16-11-7-5-6-10(15)12-8(2)14-9(3)13(11)12/h5-7,14H,4H2,1-3H3
• InChI Key： CPWPSLFCBWJPTL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C2=C(C)NC(C)=C21)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones